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Abstract
This technical guide addresses the chemical entity identified by CAS number 107672-54-8, 7-
Hydroxy-1-methoxy-3-methylcarbazole. A comprehensive review of publicly available

scientific literature and patent databases reveals a significant gap in the biological research of

this specific compound. To date, no studies detailing its pharmacological, toxicological, or

mechanistic properties have been published. However, based on the well-documented

bioactivities of the broader class of carbazole alkaloids, this guide provides a prospective

analysis of the potential biological activities of 7-Hydroxy-1-methoxy-3-methylcarbazole. This

document is intended to serve as a foundational resource for researchers and drug

development professionals interested in initiating research on this novel compound.

Introduction to 7-Hydroxy-1-methoxy-3-
methylcarbazole
7-Hydroxy-1-methoxy-3-methylcarbazole is a member of the carbazole alkaloid family, a

class of nitrogen-containing heterocyclic compounds. Carbazoles are known for their presence

in various natural sources, particularly in plants of the Rutaceae family, such as Murraya

koenigii (curry tree)[1][2][3][4]. The core carbazole structure is a versatile scaffold that has been

extensively explored in medicinal chemistry, leading to the discovery of compounds with a wide

array of biological activities.
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Table 1: Physicochemical Properties of 7-Hydroxy-1-methoxy-3-methylcarbazole

Property Value Source

CAS Number 107672-54-8 Internal Database

Molecular Formula C₁₄H₁₃NO₂ Internal Database

Molecular Weight 227.26 g/mol Internal Database

Canonical SMILES
CC1=CC2=C(C(=C1)OC)NC3

=C2C=CC(=C3)O
Internal Database

Physical Description Solid (predicted) Internal Database

Solubility

Predicted to be soluble in

organic solvents such as

DMSO, methanol, and ethanol.

Internal Database

Prospective Biological Activities Based on
Carbazole Alkaloid Research
While no specific biological data exists for 7-Hydroxy-1-methoxy-3-methylcarbazole, the

carbazole alkaloid class is renowned for a diverse range of pharmacological effects. This

section outlines the potential activities that could be investigated for this compound based on

studies of its structural analogs.

Antimicrobial Activity
Carbazole alkaloids have demonstrated significant antibacterial and antifungal properties[1][2].

For instance, mahanine, a carbazole alkaloid from Murraya koenigii, has shown potent activity

against antibiotic-resistant pathogenic bacteria[1]. The mechanism of action is often attributed

to the disruption of bacterial cell membranes or the inhibition of essential enzymes.

Cytotoxic and Antitumor Activity
A significant body of research points to the potent cytotoxic effects of carbazole alkaloids

against various cancer cell lines[1][5]. These compounds can induce apoptosis (programmed

cell death) through various mechanisms, including the inhibition of topoisomerase I and II,
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enzymes crucial for DNA replication in cancer cells[3]. The general workflow for assessing

cytotoxicity is depicted in Figure 1.

Anti-inflammatory Activity
Certain carbazole alkaloids have exhibited anti-inflammatory properties. For example,

murrayanol has been shown to inhibit cyclooxygenase (COX) enzymes, hPGHS-1 and hPGHS-

2, which are key mediators of inflammation, with IC₅₀ values of 109 µg/mL and 218 µg/mL,

respectively[3].

Antioxidant Activity
The phenolic hydroxyl group present in many carbazole alkaloids, including 7-Hydroxy-1-
methoxy-3-methylcarbazole, suggests potential antioxidant activity. Mahanimbine, for

example, has demonstrated antioxidant properties[3]. This activity is typically due to the ability

of the hydroxyl group to donate a hydrogen atom to scavenge free radicals.

Postulated Mechanism of Action: Induction of
Apoptosis
Based on the known activities of related carbazole alkaloids, a plausible mechanism of action

for the potential cytotoxic effects of 7-Hydroxy-1-methoxy-3-methylcarbazole is the induction

of apoptosis. A simplified, hypothetical signaling pathway for carbazole-induced apoptosis is

illustrated in Figure 2. This pathway often involves the activation of caspase cascades, leading

to the systematic dismantling of the cell.

Suggested Experimental Protocols for Future
Research
To elucidate the biological profile of 7-Hydroxy-1-methoxy-3-methylcarbazole, the following

experimental approaches, standard in the field of natural product drug discovery, are

recommended.

In Vitro Cytotoxicity Assay (MTT Assay)
Objective: To determine the concentration-dependent cytotoxic effect of the compound on

cancer cell lines.
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Methodology:

Seed cancer cells (e.g., MCF-7, HeLa) in 96-well plates and allow them to adhere

overnight.

Treat the cells with serial dilutions of 7-Hydroxy-1-methoxy-3-methylcarbazole (e.g.,

from 0.1 to 100 µM) for 24, 48, and 72 hours.

Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each

well and incubate for 4 hours to allow the formation of formazan crystals by viable cells.

Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO).

Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability relative to untreated control cells and determine

the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Antimicrobial Susceptibility Testing (Broth Microdilution
Method)

Objective: To determine the minimum inhibitory concentration (MIC) of the compound against

various bacterial and fungal strains.

Methodology:

Prepare a twofold serial dilution of 7-Hydroxy-1-methoxy-3-methylcarbazole in a 96-well

microtiter plate containing appropriate growth medium.

Inoculate each well with a standardized suspension of the test microorganism (e.g.,

Staphylococcus aureus, Escherichia coli, Candida albicans).

Incubate the plates at the optimal temperature for the growth of the microorganism (e.g.,

37°C for bacteria, 30°C for fungi) for 18-24 hours.

The MIC is determined as the lowest concentration of the compound that completely

inhibits the visible growth of the microorganism.
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Caption: General experimental workflow for the biological evaluation of a novel compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15589268?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cancer Cell

Carbazole Alkaloid
(e.g., 7-Hydroxy-1-methoxy-3-methylcarbazole)

Pro-caspase-9

induces

Caspase-9
(active)

activation

Pro-caspase-3

activates

Caspase-3
(active)

activation

Apoptosis

Click to download full resolution via product page

Caption: A simplified, hypothetical signaling pathway for carbazole-induced apoptosis.

Conclusion and Future Directions
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7-Hydroxy-1-methoxy-3-methylcarbazole represents an unexplored chemical entity within

the pharmacologically significant carbazole alkaloid family. Although direct biological data is

currently unavailable, the extensive research on related compounds strongly suggests its

potential as a bioactive molecule, particularly in the areas of antimicrobial and anticancer

research. The experimental protocols and potential mechanisms of action outlined in this guide

provide a strategic framework for initiating the scientific investigation of this compound. Further

research is warranted to isolate or synthesize and subsequently evaluate the biological

activities of 7-Hydroxy-1-methoxy-3-methylcarbazole to determine its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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